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Compound of Interest

Compound Name:
1-Bromo-2-methoxy-2-

methylpropane

Cat. No.: B011694 Get Quote

Molecular Formula: C5H11BrO

This technical guide provides a comprehensive overview of 1-Bromo-2-methoxy-2-
methylpropane, a bifunctional organic compound of interest to researchers and professionals

in organic synthesis and drug development. This document details its physicochemical

properties, spectroscopic signature, potential synthetic routes, chemical reactivity, and safety

information.

Physicochemical Properties
1-Bromo-2-methoxy-2-methylpropane is a halogenated ether with a neopentyl-type

framework.[1] Its structural characteristics, particularly the quaternary carbon atom, introduce

significant steric hindrance that influences its reactivity.[1] The presence of two distinct

functional groups, a bromo moiety and a methoxy group, makes it a valuable intermediate for

the synthesis of more complex molecules.[1]

Below is a summary of its key physicochemical properties.
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Property Value Source

Molecular Formula C5H11BrO PubChem[2][3]

Molecular Weight 167.04 g/mol PubChem[2]

IUPAC Name
1-bromo-2-methoxy-2-

methylpropane
PubChem[2]

CAS Number 19752-21-7 PubChem[2]

Canonical SMILES CC(C)(CBr)OC MolPort[3]

InChI Key
NBLDQRVLOJJCCJ-

UHFFFAOYSA-N
PubChem[2]

Monoisotopic Mass 165.99933 Da PubChem[2]

Predicted XLogP3 1.5 PubChem[2]

Purity Typically ≥95% MolPort[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-Bromo-2-
methoxy-2-methylpropane. While experimental spectra are not widely published, the

following data are predicted based on its molecular structure.

Spectroscopy Predicted Chemical Shifts / Frequencies

¹H NMR

Singlet at ~1.2-1.4 ppm (6H, -C(CH₃)₂)Singlet at

~3.2 ppm (3H, -OCH₃)Singlet at ~3.4 ppm (2H, -

CH₂Br)

¹³C NMR
~20-25 ppm (-C(CH₃)₂)~40-50 ppm (-CH₂Br)~50

ppm (-OCH₃)~70-80 ppm (-C(CH₃)₂)

Infrared (IR)

C-H stretching: ~2850-2975 cm⁻¹C-O-C

stretching: ~1070-1150 cm⁻¹C-Br stretching:

~500-750 cm⁻¹
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The ¹H NMR spectrum is expected to show three distinct singlets with an integration ratio of

6:3:2, corresponding to the gem-dimethyl protons, the methoxy protons, and the bromomethyl

protons, respectively.[1] The ¹³C NMR spectrum is predicted to display four signals for each

unique carbon environment.[1] The IR spectrum would be characterized by C-H, C-O-C, and C-

Br stretching vibrations.[1][4]

Synthesis and Purification
A plausible synthetic route to 1-Bromo-2-methoxy-2-methylpropane can be extrapolated from

standard organic chemistry principles, such as the bromination of an appropriate alcohol

precursor.

Hypothetical Experimental Protocol: Synthesis from 2-
Methoxy-2-methylpropan-1-ol
This protocol describes a potential method for the synthesis of 1-Bromo-2-methoxy-2-
methylpropane.

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-methoxy-2-methylpropan-1-ol.

Reagent Addition: Cool the flask in an ice bath and slowly add a brominating agent, such as

phosphorus tribromide (PBr₃), dropwise while stirring. Maintain the temperature below 10°C

during the addition.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

then heat to reflux for several hours to ensure the reaction goes to completion.

Workup: Cool the reaction mixture and carefully pour it over crushed ice. Separate the

organic layer.

Purification: Wash the organic layer with a saturated sodium bicarbonate solution, followed

by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to obtain the crude product.

Final Purification: Purify the crude product by fractional distillation to yield pure 1-Bromo-2-
methoxy-2-methylpropane.
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Synthetic Workflow for 1-Bromo-2-methoxy-2-methylpropane

Start: 2-Methoxy-2-methylpropan-1-ol

Add PBr3 (Brominating Agent)

1. Reactant

Reflux Reaction

2. Initiation

Workup:
Ice Quench, Layer Separation

3. Quenching

Purification:
Wash, Dry, Concentrate

4. Isolation

Fractional Distillation

5. Final Purification

Product: 1-Bromo-2-methoxy-2-methylpropane

6. Pure Compound

Click to download full resolution via product page

A plausible synthetic workflow diagram.
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Chemical Reactivity and Potential Applications
The presence of both a bromo and a methoxy group allows for diverse chemical

transformations, making 1-Bromo-2-methoxy-2-methylpropane a versatile building block in

organic synthesis.

Nucleophilic Substitution Reactions
The primary reactive site is the carbon atom bonded to the bromine, which is susceptible to

nucleophilic attack. For instance, it can undergo an SN2 reaction with nucleophiles like

methoxide to form an ether.

SN2 Reaction Pathway

1-Bromo-2-methoxy-2-methylpropane

+

Methoxide (Nu⁻)

Transition State
[Nu---C---Br]⁻

Backside Attack

1,2-Dimethoxy-2-methylpropane

+

Bromide (LG⁻)

Bond Formation/Breaking

Click to download full resolution via product page

Diagram of a typical SN2 reaction.

Neighboring Group Participation
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The methoxy group at the β-position relative to the bromine atom can act as an internal

nucleophile.[1] This "neighboring group participation" can facilitate the displacement of the

bromide ion and may lead to the formation of cyclic intermediates or rearranged products.[1]

This structural motif makes the compound an excellent candidate for mechanistic studies.[1]

Applications in Drug Development and Organic
Synthesis
While specific applications of 1-Bromo-2-methoxy-2-methylpropane are not extensively

documented, related brominated organic compounds are widely used as intermediates in the

synthesis of pharmaceuticals and agrochemicals.[5] Its bifunctional nature allows for sequential

or orthogonal chemical modifications, providing a route to complex molecular architectures. It

can serve as a precursor for introducing the 2-methoxy-2-methylpropyl moiety into a target

molecule.

Safety and Handling
1-Bromo-2-methoxy-2-methylpropane is associated with several hazards and should be

handled with appropriate safety precautions.

Hazard Class GHS Classification

Flammability H227: Combustible liquid

Acute Toxicity (Oral) H301: Toxic if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Eye Damage/Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Data sourced from PubChem.[2]

Handling Precautions:

Work in a well-ventilated area or a fume hood.
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated place.

In case of exposure, seek immediate medical attention. For skin contact, wash thoroughly with

soap and water. For eye contact, rinse cautiously with water for several minutes.[6]

Conclusion
1-Bromo-2-methoxy-2-methylpropane is a valuable bifunctional compound with significant

potential in synthetic organic chemistry and drug discovery. Its unique structural features,

particularly the combination of a reactive bromo group and a potentially participating methoxy

group on a sterically hindered carbon framework, make it an interesting subject for both

synthetic applications and mechanistic studies. Proper handling and adherence to safety

protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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